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Compound of Interest

Compound Name:
2-cyano-N-(2-

hydroxyethyl)acetamide

Cat. No.: B1276933 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe laboratory environment and

regulatory compliance. This guide provides detailed procedures for the safe disposal of 2-
cyano-N-(2-hydroxyethyl)acetamide, a compound requiring careful management due to its

potential hazards.

Hazard Profile and Safety Precautions
While a specific Safety Data Sheet (SDS) for 2-cyano-N-(2-hydroxyethyl)acetamide (CAS

No. 15029-40-0) is not readily available, data from closely related cyano-containing compounds

indicate that it should be handled as a hazardous substance. The primary hazards are

associated with its cyano group and potential for irritation.

Key Hazard Information from Related Compounds:
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Hazard
Classification

2-Cyano-N,N-
diethylacetamide[1]

2-
Cyanoacetamide[2]

2-Amino-2-
cyanoacetamide[3]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Category 4 (Harmful if

swallowed)
Toxic solid

Acute Dermal Toxicity
Category 4 (Harmful

in contact with skin)
Not Classified Toxic solid

Acute Inhalation

Toxicity

Category 4 (Harmful if

inhaled)
Not Classified Toxic solid

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)

Category 2 (Causes

skin irritation)
Corrosive solid

Serious Eye

Damage/Irritation

Category 2 (Causes

serious eye irritation)

Category 2 (Causes

serious eye irritation)
Corrosive solid

Based on this data, it is prudent to treat 2-cyano-N-(2-hydroxyethyl)acetamide as harmful if

swallowed, in contact with skin, or inhaled, and as a skin and eye irritant.

Personal Protective Equipment (PPE): Before handling 2-cyano-N-(2-
hydroxyethyl)acetamide, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably within a certified chemical

fume hood to avoid inhalation of any dust or vapors.[4]

Step-by-Step Disposal Protocol
The disposal of 2-cyano-N-(2-hydroxyethyl)acetamide must be carried out in accordance

with local, regional, and national hazardous waste regulations.[1][2]

Experimental Protocol for Waste Neutralization (for trace amounts):
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For minute residual amounts on apparatus, a carefully controlled neutralization process can be

considered, although collection as hazardous waste is the preferred method for bulk quantities.

Decontamination of Glassware:

Rinse the contaminated glassware with a suitable organic solvent (e.g., ethanol or

acetone) to dissolve the residual compound.

Collect the solvent rinse as hazardous waste.

Wash the glassware with soap and water.

Waste Collection and Disposal:

Waste Identification: Clearly label 2-cyano-N-(2-hydroxyethyl)acetamide waste as

"Hazardous Waste" and include the full chemical name.

Containerization:

Use a dedicated, leak-proof, and clearly labeled container for the collection of solid and

liquid waste containing this compound.

Ensure the container is compatible with the chemical.

Segregation:

Store waste containing 2-cyano-N-(2-hydroxyethyl)acetamide separately from

incompatible materials, especially strong acids, bases, and oxidizing agents, to prevent

hazardous reactions.[2] Contact with acids can potentially release highly toxic hydrogen

cyanide gas.[4]

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

heat and ignition sources.

Professional Disposal:
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Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company.[1][5] Do not attempt to dispose of this

chemical down the drain or in regular trash.[6]

Emergency Procedures
In the event of a spill or exposure:

Spill:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal as hazardous waste.[2]

Clean the spill area with a damp cloth, and dispose of the cloth as hazardous waste.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally.[2]

Inhalation: Move to fresh air.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2]

In all cases of exposure, seek immediate medical attention.

Disposal Decision Workflow
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2-cyano-N-(2-hydroxyethyl)acetamide Disposal Workflow

Start: Have 2-cyano-N-(2-hydroxyethyl)acetamide waste

Is it bulk waste or trace residue?

Collect in a labeled, sealed hazardous waste container

Bulk

Decontaminate apparatus with a suitable solvent

Trace Residue

Store segregated from incompatible materials (especially acids) in a designated area

Collect solvent rinse as hazardous waste

Arrange for pickup by a licensed hazardous waste disposal company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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